molecular formula C20H19NO B14079974 4-Piperidinone,1-methyl-3,5-bis(phenylmethylene)-

4-Piperidinone,1-methyl-3,5-bis(phenylmethylene)-

Cat. No.: B14079974
M. Wt: 289.4 g/mol
InChI Key: GHSYIDDDJZZVKM-UHFFFAOYSA-N
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Description

4-Piperidinone,1-methyl-3,5-bis(phenylmethylene)- is a chemical compound known for its unique structure and reactivity It is a derivative of piperidinone, featuring two phenylmethylene groups at the 3 and 5 positions and a methyl group at the nitrogen atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Piperidinone,1-methyl-3,5-bis(phenylmethylene)- typically involves the reaction of N-methyl-4-piperidone with benzaldehyde. This reaction proceeds via a Michael addition, followed by intramolecular O-cyclization and elimination sequential reactions . The reaction conditions often include the use of a base such as sodium hydroxide or potassium carbonate, and the reaction is carried out in an organic solvent like ethanol or methanol at elevated temperatures.

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions for higher yields and purity, as well as implementing efficient purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

4-Piperidinone,1-methyl-3,5-bis(phenylmethylene)- undergoes various types of chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

    Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

    Substitution: The phenylmethylene groups can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

    Substitution: Reagents like halogens (e.g., bromine, chlorine) or nucleophiles (e.g., amines, thiols) are employed under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

4-Piperidinone,1-methyl-3,5-bis(phenylmethylene)- has several applications in scientific research:

    Chemistry: It is used as an intermediate in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.

    Biology: The compound is studied for its potential biological activities, such as antimicrobial or anticancer properties.

    Medicine: Research is ongoing to explore its potential as a drug candidate for various therapeutic applications.

    Industry: It is utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-Piperidinone,1-methyl-3,5-bis(phenylmethylene)- involves its interaction with specific molecular targets and pathways. The compound’s structure allows it to bind to certain enzymes or receptors, modulating their activity. This can lead to various biological effects, such as inhibition of enzyme activity or alteration of cellular signaling pathways. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Similar Compounds

Uniqueness

4-Piperidinone,1-methyl-3,5-bis(phenylmethylene)- is unique due to its specific substitution pattern and the presence of two phenylmethylene groups. This structural feature imparts distinct reactivity and potential biological activities, making it a valuable compound for research and development in various scientific fields.

Properties

Molecular Formula

C20H19NO

Molecular Weight

289.4 g/mol

IUPAC Name

3,5-dibenzylidene-1-methylpiperidin-4-one

InChI

InChI=1S/C20H19NO/c1-21-14-18(12-16-8-4-2-5-9-16)20(22)19(15-21)13-17-10-6-3-7-11-17/h2-13H,14-15H2,1H3

InChI Key

GHSYIDDDJZZVKM-UHFFFAOYSA-N

Canonical SMILES

CN1CC(=CC2=CC=CC=C2)C(=O)C(=CC3=CC=CC=C3)C1

Origin of Product

United States

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